Aminopyrine bicamphorate
Catalog No.
S518634
CAS No.
94442-12-3
M.F
C23H33N3O5
M. Wt
431.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
94442-12-3
Product Name
Aminopyrine bicamphorate
IUPAC Name
4-(dimethylamino)-1,5-dimethyl-2-phenylpyrazol-3-one;(1R,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
Molecular Formula
C23H33N3O5
Molecular Weight
431.5 g/mol
InChI
InChI=1S/C13H17N3O.C10H16O4/c1-10-12(14(2)3)13(17)16(15(10)4)11-8-6-5-7-9-11;1-9(2)6(7(11)12)4-5-10(9,3)8(13)14/h5-9H,1-4H3;6H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t;6-,10+/m.1/s1
InChI Key
DLFGMQARYYALEX-GAEWFSQKSA-N
SMILES
Cc1c(c(=O)n(n1C)c2ccccc2)N(C)C.Cc1c(c(=O)n(n1C)c2ccccc2)N(C)C.C[C@]1(CC[C@@H](C1(C)C)C(=O)O)C(=O)O
solubility
Soluble in DMSO
Synonyms
Aminopyrine bicamphorate
Canonical SMILES
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)C.CC1(C(CCC1(C)C(=O)O)C(=O)O)C
Isomeric SMILES
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N(C)C.C[C@]1(CC[C@@H](C1(C)C)C(=O)O)C(=O)O
The exact mass of the compound Aminopyrine bicamphorate is 662.3792 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
2
Exact Mass
431.24202116 g/mol
Monoisotopic Mass
431.24202116 g/mol
Heavy Atom Count
31
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Dates
Last modified: 07-15-2023
1: Pijls KE, de Vries H, Nikkessen S, Bast A, Wodzig WK, Koek GH. Critical appraisal of 13C breath tests for microsomal liver function: aminopyrine revisited. Liver Int. 2014 Apr;34(4):487-94. doi: 10.1111/liv.12451. Epub 2014 Jan 16. Review. PubMed PMID: 24428683.
2: Park JA, Zhang D, Kim SK, Cho SH, Cho SM, Yi H, Shim JH, Kim JS, Abd El-Aty AM, Shin HC. Simultaneous determination of aminopyrine and antipyrine in porcine muscle, milk, and eggs using liquid chromatography with tandem mass spectrometry. J Sep Sci. 2015 Dec;38(23):4048-54. doi: 10.1002/jssc.201500920. Epub 2015 Nov 3. PubMed PMID: 26434939.
3: Uetrecht JP, Ma HM, MacKnight E, McClelland R. Oxidation of aminopyrine by hypochlorite to a reactive dication: possible implications for aminopyrine-induced agranulocytosis. Chem Res Toxicol. 1995 Mar;8(2):226-33. PubMed PMID: 7766805.
2: Park JA, Zhang D, Kim SK, Cho SH, Cho SM, Yi H, Shim JH, Kim JS, Abd El-Aty AM, Shin HC. Simultaneous determination of aminopyrine and antipyrine in porcine muscle, milk, and eggs using liquid chromatography with tandem mass spectrometry. J Sep Sci. 2015 Dec;38(23):4048-54. doi: 10.1002/jssc.201500920. Epub 2015 Nov 3. PubMed PMID: 26434939.
3: Uetrecht JP, Ma HM, MacKnight E, McClelland R. Oxidation of aminopyrine by hypochlorite to a reactive dication: possible implications for aminopyrine-induced agranulocytosis. Chem Res Toxicol. 1995 Mar;8(2):226-33. PubMed PMID: 7766805.
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